Cas no 120040-07-5 (6-hydroxy-6-(hydroxymethyl)pyran-3-one)

• Product Name: 6-hydroxy-6-(hydroxymethyl)pyran-3-one
• CAS No: 120040-07-5
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 2616927
• PubChem ID: 14827350
• Update Time: 2025-04-21

6-hydroxy-6-(hydroxymethyl)pyran-3-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-6-(hydroxymethyl)pyran-3-one
• SCHEMBL26625771
• DTXCID50515230
• 6-Hydroxy-6-(hydroxymethyl)-2H-pyran-3(6H)-one
• DTXSID40564454
• DB-118720
• 120040-07-5

• Inchi： 1S/C6H8O4/c7-4-6(9)2-1-5(8)3-10-6/h1-2,7,9H,3-4H2
• InChI Key： RGCSDTXDIBGXMG-UHFFFAOYSA-N
• SMILES： O1CC(C=CC1(CO)O)=O

Computed Properties

• Exact Mass: 144.04225873Da
• Monoisotopic Mass: 144.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.8Ų